Cas no 476368-15-7 (5-(2H-1,3-benzodioxol-5-yl)methyl-4-methyl-2-(4-methylbenzamido)thiophene-3-carboxamide)

• Product Name: 5-(2H-1,3-benzodioxol-5-yl)methyl-4-methyl-2-(4-methylbenzamido)thiophene-3-carboxamide
• CAS No: 476368-15-7
• MF: C₂₂H₂₀N₂O₄S
• MW: 408.470204353333
• CID: 6415956
• PubChem ID: 7095927
• Update Time: 2025-07-14

5-(2H-1,3-benzodioxol-5-yl)methyl-4-methyl-2-(4-methylbenzamido)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(2H-1,3-benzodioxol-5-yl)methyl-4-methyl-2-(4-methylbenzamido)thiophene-3-carboxamide
• SR-01000006772-1
• 5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-methyl-2-(4-methylbenzamido)thiophene-3-carboxamide
• Oprea1_673653
• SMR000237339
• CHEMBL1603631
• 5-(1,3-benzodioxol-5-ylmethyl)-4-methyl-2-[(4-methylbenzoyl)amino]thiophene-3-carboxamide
• AKOS024580110
• SR-01000006772
• F0526-2213
• MLS000696906
• 5-[(2H-1,3-benzodioxol-5-yl)methyl]-4-methyl-2-(4-methylbenzamido)thiophene-3-carboxamide
• 476368-15-7
• HMS2242K15
• 3-Thiophenecarboxamide, 5-(1,3-benzodioxol-5-ylmethyl)-4-methyl-2-[(4-methylbenzoyl)amino]-

• Inchi： 1S/C22H20N2O4S/c1-12-3-6-15(7-4-12)21(26)24-22-19(20(23)25)13(2)18(29-22)10-14-5-8-16-17(9-14)28-11-27-16/h3-9H,10-11H2,1-2H3,(H2,23,25)(H,24,26)
• InChI Key： ROXWYVJBNJVCPA-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(C)C=C2)SC(CC2=CC=C3OCOC3=C2)=C(C)C=1C(N)=O

Computed Properties

• Exact Mass: 408.11437830g/mol
• Monoisotopic Mass: 408.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 490.5±45.0 °C(Predicted)
• pka: 12.90±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 5-(2H-1,3-benzodioxol-5-yl)methyl-4-methyl-2-(4-methylbenzamido)thiophene-3-carboxamide

Comprehensive Analysis of 5-(2H-1,3-benzodioxol-5-yl)methyl-4-methyl-2-(4-methylbenzamido)thiophene-3-carboxamide (CAS No. 476368-15-7)

The compound 5-(2H-1,3-benzodioxol-5-yl)methyl-4-methyl-2-(4-methylbenzamido)thiophene-3-carboxamide (CAS No. 476368-15-7) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique thiophene-3-carboxamide core, combined with benzodioxole and methylbenzamido substituents, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its intricate molecular architecture.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in drug discovery and precision medicine. This compound, with its multifunctional groups, aligns well with these trends. Its benzodioxolylmethyl moiety, for instance, is often associated with enhanced bioavailability and metabolic stability, a feature highly sought after in modern pharmacokinetic optimization. These attributes make it a subject of interest for researchers exploring targeted therapies for complex diseases.

From a synthetic chemistry perspective, the preparation of 5-(2H-1,3-benzodioxol-5-yl)methyl-4-methyl-2-(4-methylbenzamido)thiophene-3-carboxamide involves sophisticated organic synthesis techniques. The incorporation of the thiophene ring, a heterocyclic scaffold, is particularly noteworthy due to its prevalence in FDA-approved drugs. This scaffold is known for its versatility in interacting with biological targets, making it a cornerstone in medicinal chemistry. The compound’s carboxamide group further enhances its potential for forming critical hydrogen bonds with target proteins, a key factor in drug-receptor interactions.

The pharmacological profile of this compound is under active investigation, with preliminary studies suggesting its relevance in enzyme inhibition and signal transduction modulation. Given the growing emphasis on personalized medicine, researchers are exploring its selectivity and efficacy against specific disease biomarkers. For example, its structural analogs have shown promise in inflammatory and neurodegenerative conditions, sparking curiosity about its broader applications. This aligns with the increasing public interest in next-generation therapeutics and disease-modifying agents.

In the context of green chemistry and sustainable synthesis, the compound’s design also reflects efforts to minimize environmental impact. Researchers are optimizing its synthesis routes to reduce waste and improve atom economy, addressing the global push for eco-friendly pharmaceutical production. This resonates with the rising consumer awareness of sustainable drug development, a topic frequently searched in academic and industry circles.

Furthermore, the compound’s molecular docking potential is a hot topic in computational chemistry. Advanced in silico models are being employed to predict its interactions with proteins, accelerating the hit-to-lead process in drug discovery. This approach is particularly relevant in the era of AI-driven drug design, where speed and accuracy are paramount. Such innovations are often highlighted in discussions about cutting-edge research tools and high-throughput screening.

In summary, 5-(2H-1,3-benzodioxol-5-yl)methyl-4-methyl-2-(4-methylbenzamido)thiophene-3-carboxamide (CAS No. 476368-15-7) represents a fascinating intersection of structural complexity, therapeutic potential, and synthetic innovation. Its study not only advances our understanding of molecular pharmacology but also contributes to the broader goals of healthcare innovation and sustainable science. As research progresses, this compound may well emerge as a key player in the next wave of breakthrough therapies.